N-[2-(cyclohepten-1-yl)ethyl]-4-methoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-[2-(cyclohepten-1-yl)ethyl]-4-methoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C18H24N4O2/c1-22-17-14(12-21-22)16(24-2)15(11-20-17)18(23)19-10-9-13-7-5-3-4-6-8-13/h7,11-12H,3-6,8-10H2,1-2H3,(H,19,23)
• InChI Key: VSKMWSLXXDUEID-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=C(C(=C2C=N1)OC)C(=O)NCCC3=CCCCCC3
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

N-[2-(cyclohepten-1-yl)ethyl]-4-methoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxamide is a complex organic compound featuring a pyrazolo[3,4-b]pyridine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(cyclohepten-1-yl)ethyl]-4-methoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxamide typically involves multiple steps:

Formation of the Pyrazolo[3,4-b]pyridine Core: This can be achieved through a cyclization reaction involving a suitable precursor such as a 3-aminopyridine derivative and a hydrazine derivative under acidic conditions.

Introduction of the Methoxy Group: The methoxy group can be introduced via a nucleophilic substitution reaction using methanol and a suitable leaving group, such as a halide.

Attachment of the Cycloheptenyl Ethyl Group: This step involves the alkylation of the pyrazolo[3,4-b]pyridine core with a cycloheptenyl ethyl halide under basic conditions.

Formation of the Carboxamide Group: The final step involves the reaction of the intermediate with an appropriate amine to form the carboxamide group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions, as well as the development of efficient purification methods such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of a hydroxyl group.

Reduction: Reduction reactions can occur at the carboxamide group, potentially converting it to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the positions adjacent to the nitrogen atoms in the pyrazolo[3,4-b]pyridine ring.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as alkoxides or amines under basic conditions.

Major Products

Oxidation: Formation of hydroxylated derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted pyrazolo[3,4-b]pyridine derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-[2-(cyclohepten-1-yl)ethyl]-4-methoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel synthetic methodologies.

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential pharmacological properties. It may exhibit activity against certain biological targets, making it a candidate for drug development. Studies might focus on its effects on enzymes, receptors, or other proteins involved in disease pathways.

Industry

In industry, this compound could be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds. Its unique structural features might impart specific properties to materials, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism by which N-[2-(cyclohepten-1-yl)ethyl]-4-methoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxamide exerts its effects is likely related to its interaction with specific molecular targets. These could include enzymes, receptors, or other proteins. The compound’s structure allows it to fit into the active sites of these targets, potentially inhibiting or modulating their activity. Detailed studies would be required to elucidate the exact pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(cyclohexen-1-yl)ethyl]-4-methoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxamide
• N-[2-(cyclopenten-1-yl)ethyl]-4-methoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxamide

Uniqueness

Compared to similar compounds, N-[2-(cyclohepten-1-yl)ethyl]-4-methoxy-1-methylpyrazolo[3,4-b]pyridine-5-carboxamide features a larger cycloheptenyl ring, which may confer different steric and electronic properties. These differences can affect the compound’s reactivity, stability, and interaction with biological targets, potentially leading to unique pharmacological profiles.